Cas no 59417-00-4 (1,4-diaminopiperazine-2,3-dione)

• Product Name: 1,4-diaminopiperazine-2,3-dione
• CAS No: 59417-00-4
• MF: C₄H₈N₄O₂
• MW: 144.13191986084
• CID: 950125
• PubChem ID: 311847
• Update Time: 2025-04-19

1,4-diaminopiperazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-diaminopiperazine-2,3-dione
• 59417-00-4
• DTXSID40309867
• NSC218331
• NSC-218331
• diamino diketopiperazine
• SCHEMBL8471096

• Inchi： 1S/C4H8N4O2/c5-7-1-2-8(6)4(10)3(7)9/h1-2,5-6H2
• InChI Key： LXJHFYUBRPAECW-UHFFFAOYSA-N
• SMILES： O=C1C(N(CCN1N)N)=O

Computed Properties

• Exact Mass: 144.06484
• Monoisotopic Mass: 144.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 92.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives